Cas no 1894868-36-0 (1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine)

• Product Name: 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine
• CAS No: 1894868-36-0
• MF: C₉H₁₁F₂NO
• MW: 187.186549425125
• CID: 6451497
• PubChem ID: 117280721
• Update Time: 2025-07-02

1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine
• 1894868-36-0
• EN300-22809107

• Inchi： 1S/C9H11F2NO/c1-5(12)6-3-9(13-2)8(11)4-7(6)10/h3-5H,12H2,1-2H3
• InChI Key： VIRDKXFXSULVKZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(C)N)OC)F

Computed Properties

• Exact Mass: 187.08087030g/mol
• Monoisotopic Mass: 187.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine

Professional Introduction to Compound with CAS No. 1894868-36-0 and Product Name: 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine

The compound identified by the CAS number 1894868-36-0 and the product name 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a benzene ring substituted with fluorine and methoxy groups, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both electron-withdrawing and electron-donating groups on the aromatic core imparts unique electronic properties, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms at specific positions can modulate the metabolic stability, lipophilicity, and binding affinity of a molecule. In the case of 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine, the fluorine atoms at the 2 and 4 positions enhance its interaction with biological targets, while the methoxy group at the 5 position provides additional functionalization possibilities. This structural motif has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

The amine functional group at the terminal position of the ethyl chain introduces reactivity that can be exploited for further derivatization. This makes 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine a versatile intermediate in synthetic chemistry. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the amine group have led to derivatives with improved solubility and reduced toxicity, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in disease pathways. The fluorinated aromatic ring serves as a key recognition element for target proteins, while the amine group can engage in hydrogen bonding or other interactions to enhance binding affinity. Recent publications have demonstrated that derivatives of this structure exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The 2,4-difluoro substitution pattern is particularly noteworthy, as it has been shown to improve binding interactions by increasing hydrophobicity and reducing steric hindrance.

The 5-methoxy group further contributes to the pharmacological properties of 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine by influencing its electronic distribution and solubility characteristics. This modification has been associated with enhanced bioavailability in preclinical studies, making it an attractive candidate for further development. Additionally, the methoxy group can serve as a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Advances in computational chemistry have enabled more efficient screening of compounds like 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine for biological activity. Molecular modeling studies have identified key interactions between this molecule and its potential targets, providing insights into its mechanism of action. These computational approaches have accelerated the discovery process by allowing researchers to predict binding affinities and optimize lead structures before experimental validation.

In clinical settings, compounds with similar structural features have shown promise in treating various diseases. The ability to modulate enzyme activity through small molecule inhibitors is a cornerstone of modern therapeutics. The unique combination of substituents in 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine makes it a compelling candidate for further investigation in both academic research and industrial drug development pipelines.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include functional group transformations such as halogenation, alkylation, and amination reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

The growing interest in fluorinated compounds underscores their importance in contemporary medicinal chemistry. The ability to fine-tune electronic properties through fluorine substitution has led to breakthroughs in drug design. As research continues to uncover new applications for molecules like 1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine, their role in addressing unmet medical needs is likely to expand.

In summary,1-(2,4-difluoro-5-methoxyphenyl)ethan-1-amine (CAS No. 1894868-36-0) represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. Its combination of fluorine and methoxy substituents on an aromatic ring provides a rich scaffold for further exploration by medicinal chemists worldwide.